Cas no 1025658-71-2 (Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate)

• Product Name: Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate
• CAS No: 1025658-71-2
• MF: C₁₄H₁₂F₄N₂O₃
• MW: 332.250297546387
• MDL: MFCD00245412
• CID: 5176076
• Update Time: 2025-06-12

Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate

• MDL： MFCD00245412
• Inchi： 1S/C14H12F4N2O3/c1-2-22-12(21)9(7-19)8-20-10-4-3-5-11(6-10)23-14(17,18)13(15)16/h3-6,8,13,20H,2H2,1H3
• InChI Key： OOYDXVRWKKXOOP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=CNC1=CC=CC(OC(F)(F)C(F)F)=C1

Additional information on Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate

Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate (CAS No. 1025658-71-2): A Comprehensive Overview

Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate, with the CAS number 1025658-71-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study in both academic and industrial settings.

The molecular structure of Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate is characterized by its unique combination of functional groups. The presence of a cyano group at the second carbon atom and an ethyl ester group at the terminal carbon atom contributes to its reactivity and potential applications. Additionally, the anilino moiety linked to a tetrafluoroethoxy group introduces further complexity, offering diverse possibilities for chemical modifications and biological interactions.

One of the most compelling aspects of this compound is its potential in pharmaceutical applications. The cyano group is known to participate in various biochemical pathways, while the anilino and tetrafluoroethoxy groups can interact with biological targets in novel ways. Recent studies have highlighted the importance of such multifunctional compounds in drug discovery, particularly in the development of targeted therapies for complex diseases.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate, opening up new avenues for research. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired molecular framework.

The tetrafluoroethoxy group in the molecule is particularly noteworthy due to its electronic properties and potential influence on the compound's bioactivity. Fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This feature makes Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate a promising candidate for further investigation in medicinal chemistry.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it may possess inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data indicate that the compound interacts with biological pathways in a manner that could lead to therapeutic benefits.

The anilino group provides another layer of functionality that can be exploited for drug design. Aniline derivatives are well-documented for their role in various pharmacological applications, including antimicrobial and anti-inflammatory agents. By incorporating this moiety into the molecular structure of Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate, researchers aim to develop novel compounds with enhanced therapeutic efficacy.

Computational studies have also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate will interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, metabolic stability, and other key parameters that are essential for drug development.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, it could serve as a building block for materials science applications where specific electronic and optical properties are required.

Future research directions include exploring new synthetic routes to optimize the preparation of Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate. Efforts will focus on improving yields and reducing byproduct formation through catalytic methods and green chemistry principles. Furthermore, comprehensive biological evaluations will be conducted to elucidate its pharmacological effects and potential therapeutic uses.

In conclusion, Ethyl (Z)-2-cyano-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]prop-2-enoate (CAS No. 1025658-71-2) represents a fascinating compound with significant potential in both academic research and industrial applications. Its complex structure and diverse functional groups offer opportunities for innovation across multiple disciplines. As research continues to uncover its properties and applications, this molecule is poised to make meaningful contributions to science and medicine.